Cas no 1804910-65-3 (5-Bromo-3-difluoromethoxy-2-nitrotoluene)

• Product Name: 5-Bromo-3-difluoromethoxy-2-nitrotoluene
• CAS No: 1804910-65-3
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4706500
• Update Time: 2025-06-25

5-Bromo-3-difluoromethoxy-2-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-difluoromethoxy-2-nitrotoluene

• Inchi： 1S/C8H6BrF2NO3/c1-4-2-5(9)3-6(15-8(10)11)7(4)12(13)14/h2-3,8H,1H3
• InChI Key： LKFNEPKAXUFYCL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1)[N+](=O)[O-])OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Topological Polar Surface Area: 55

Additional information on 5-Bromo-3-difluoromethoxy-2-nitrotoluene

Introduction to 5-Bromo-3-difluoromethoxy-2-nitrotoluene (CAS No. 1804910-65-3)

5-Bromo-3-difluoromethoxy-2-nitrotoluene, identified by its Chemical Abstracts Service (CAS) number 1804910-65-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatics, characterized by the presence of a nitro group (-NO₂) and halogen substituents, which contribute to its unique chemical reactivity and potential applications.

The molecular structure of 5-Bromo-3-difluoromethoxy-2-nitrotoluene consists of a toluene core substituted with a bromine atom at the 5-position, a difluoromethoxy group at the 3-position, and a nitro group at the 2-position. This specific arrangement of functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules. The presence of both bromine and fluorine atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry for constructing complex molecular frameworks.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic derivatives. The nitro group in 5-Bromo-3-difluoromethoxy-2-nitrotoluene can be further functionalized through reduction to an amine or through metal-catalyzed reduction, providing access to a range of pharmacologically relevant scaffolds. For instance, nitroaromatic compounds have been investigated for their antimicrobial, antiviral, and anticancer properties. The electron-withdrawing nature of the nitro group can modulate the reactivity and binding affinity of the molecule towards biological targets, making it a valuable tool in drug discovery.

One of the most compelling aspects of 5-Bromo-3-difluoromethoxy-2-nitrotoluene is its role as a building block in the synthesis of more complex heterocyclic compounds. Heterocycles are essential components of many biologically active agents, including pharmaceuticals and agrochemicals. The bromine and difluoromethoxy substituents provide handles for further functionalization via palladium-catalyzed cross-coupling reactions, allowing chemists to introduce diverse functional groups at specific positions within the molecule. This flexibility is particularly useful in designing molecules with tailored biological activities.

The compound's reactivity also makes it a candidate for investigating novel synthetic methodologies. For example, recent studies have explored the use of 5-Bromo-3-difluoromethoxy-2-nitrotoluene in transition-metal-catalyzed reactions to develop more efficient synthetic routes to nitrogen-containing heterocycles. These reactions often involve the use of palladium or copper catalysts to facilitate C-C bond formations, which are critical steps in constructing complex molecular architectures.

From an industrial perspective, 5-Bromo-3-difluoromethoxy-2-nitrotoluene represents an important intermediate in the production of fine chemicals and specialty materials. Its structural features make it suitable for applications in polymer chemistry, where nitroaromatic compounds can serve as monomers or additives to enhance material properties such as thermal stability and flame retardancy. Additionally, its role as a precursor in agrochemical synthesis underscores its significance in developing novel pesticides and herbicides that meet modern agricultural demands.

The safety and handling of 5-Bromo-3-difluoromethoxy-2-nitrotoluene are also critical considerations. While it is not classified as a hazardous material under standard regulatory frameworks, appropriate precautions must be taken during its synthesis and handling to ensure worker safety. Standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation, should be followed to minimize exposure risks.

In conclusion, 5-Bromo-3-difluoromethoxy-2-nitrotoluene (CAS No. 1804910-65-3) is a multifaceted compound with significant potential in pharmaceutical research, synthetic chemistry, and industrial applications. Its unique structural features and reactivity make it a valuable tool for developing novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow further.